Cas no 1806781-23-6 (2-Methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride)

• Product Name: 2-Methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride
• CAS No: 1806781-23-6
• MF: C₇H₄ClF₃N₂O₅S
• MW: 320.630270004272
• CID: 4841434
• Update Time: 2025-06-12

2-Methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7H4ClF3N2O5S/c1-3-6(18-7(9,10)11)5(13(14)15)4(2-12-3)19(8,16)17/h2H,1H3
• InChI Key： NVAWJKJPTBSUQN-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C(C)C(=C1[N+](=O)[O-])OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 2.3
• Topological Polar Surface Area: 111

Additional information on 2-Methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride

Professional Introduction to 2-Methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS No. 1806781-23-6)

2-Methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This compound, identified by its CAS number 1806781-23-6, represents a sophisticated derivative of pyridine, featuring a nitro group, a trifluoromethoxy substituent, and a sulfonyl chloride functional group. These structural elements contribute to its versatility, making it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of 2-Methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride lies in its potential applications across multiple domains of chemical biology and drug discovery. The presence of the nitro group not only imparts electronic properties that influence reactivity but also serves as a handle for further functionalization. The trifluoromethoxy group, on the other hand, is renowned for enhancing metabolic stability and binding affinity in drug molecules. Together with the sulfonyl chloride moiety, which is a well-established leaving group in organic synthesis, this compound offers a robust platform for constructing more complex pharmacophores.

In recent years, there has been growing interest in pyridine derivatives due to their prevalence as key structural motifs in numerous therapeutic agents. For instance, studies have highlighted the role of pyridine-based scaffolds in the development of kinase inhibitors, antiviral drugs, and anti-inflammatory compounds. The specific arrangement of substituents in 2-Methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride makes it particularly relevant for designing molecules that target enzymes involved in critical biological pathways.

One of the most compelling aspects of this compound is its utility as a building block for sulfonamide derivatives. Sulfonamides are a class of heterocyclic compounds that have demonstrated efficacy across a wide range of therapeutic areas, including antibacterial, antiviral, and anticancer applications. The sulfonyl chloride functionality in 2-Methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride allows for facile introduction of sulfonamide linkages, which are often essential for achieving optimal pharmacological activity. This capability has made it a favorite among synthetic chemists working on drug development pipelines.

The influence of fluorine atoms on biological activity is another area where 2-Methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride shines. The trifluoromethoxy group not only increases lipophilicity but also modulates electronic effects, which can be critical for receptor binding. Such modifications are frequently employed in medicinal chemistry to optimize drug-like properties such as solubility, permeability, and metabolic stability. Recent computational studies have further underscored the importance of fluorinated pyridines in enhancing binding affinities to protein targets.

Moreover, the nitro group present in the structure can be reduced to an amine under appropriate conditions, providing an additional pathway for diversification. This reactivity allows chemists to introduce various functional groups at different positions along the pyridine ring, enabling the exploration of novel chemical space. Such flexibility is invaluable when designing molecules with tailored biological activities.

The synthesis of 2-Methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations are often employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also reflect the broader trends in synthetic organic chemistry aimed at improving yield and selectivity.

In terms of applications beyond pharmaceuticals, this compound has shown promise in materials science and agrochemical research. Its unique electronic properties make it a candidate for developing novel organic semiconductors or ligands for metal catalysis. Additionally, modifications derived from its core structure could lead to innovative agrochemicals designed to enhance crop protection while minimizing environmental impact.

The ongoing research into 2-Methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride underscores its multifaceted utility and potential impact on future scientific advancements. As our understanding of molecular interactions deepens, compounds like this one will continue to play a pivotal role in shaping new frontiers in chemical biology and drug discovery. The combination of structural complexity and functional diversity makes it an indispensable asset for researchers aiming to push the boundaries of medicinal chemistry.